Cas no 1349716-95-5 (4-Bromo-2,5-dichlorobenzotrifluoride)

• Product Name: 4-Bromo-2,5-dichlorobenzotrifluoride
• CAS No: 1349716-95-5
• MF: C₇H₂BrCl₂F₃
• MW: 293.895989894867
• CID: 3168291
• PubChem ID: 53256790
• Update Time: 2025-11-02

4-Bromo-2,5-dichlorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,5-dichlorobenzotrifluoride
• G89389
• 1-bromo-2,5-dichloro-4-(trifluoromethyl)benzene
• MFCD18917153
• 1349716-95-5
• AKOS027386483
• FS-6604

• MDL： MFCD18917153
• Inchi： 1S/C7H2BrCl2F3/c8-4-2-5(9)3(1-6(4)10)7(11,12)13/h1-2H
• InChI Key： KWNKMLBDHTWOAR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(F)(F)F)C=C1Cl)Cl

Computed Properties

• Exact Mass: 291.86690Da
• Monoisotopic Mass: 291.86690Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-Bromo-2,5-dichlorobenzotrifluoride

4-Bromo-2,5-dichlorobenzotrifluoride (CAS No. 1349716-95-5): A Versatile Fluorinated Aromatic Compound

4-Bromo-2,5-dichlorobenzotrifluoride (CAS No. 1349716-95-5) is a highly specialized fluorinated aromatic compound that has gained significant attention in modern organic synthesis and material science. This brominated chlorobenzotrifluoride derivative exhibits unique electronic properties due to its combination of halogen substituents and the electron-withdrawing trifluoromethyl group, making it valuable for various applications.

The molecular structure of 4-Bromo-2,5-dichlorobenzotrifluoride features a benzene ring substituted with bromine at the 4-position, chlorine atoms at the 2- and 5-positions, and a CF3 group. This specific arrangement creates a distinctive electronic environment that influences its reactivity in coupling reactions and other transformations. Researchers particularly value this compound for its role in synthesizing fluorinated pharmaceutical intermediates and advanced materials.

In the pharmaceutical industry, 4-Bromo-2,5-dichlorobenzotrifluoride serves as a key building block for drug discovery. The presence of multiple halogens allows for selective functionalization through cross-coupling reactions, while the trifluoromethyl group enhances metabolic stability—a crucial factor in modern drug design. Recent studies highlight its use in developing fluorinated bioactive molecules with improved pharmacokinetic properties.

Material scientists have explored applications of 4-Bromo-2,5-dichlorobenzotrifluoride in creating high-performance polymers and liquid crystal materials. The compound's ability to modify electronic properties makes it valuable for developing materials with specific dielectric characteristics or optical properties. These applications align with current industry trends toward specialty fluorochemicals for advanced technologies.

The synthesis and handling of 4-Bromo-2,5-dichlorobenzotrifluoride require specialized expertise due to its multiple reactive sites. Modern synthetic approaches focus on optimizing yield and purity while minimizing environmental impact—addressing growing concerns about green chemistry in industrial processes. Researchers continue to develop more efficient methods for producing this and related polyhalogenated benzotrifluorides.

Analytical characterization of 4-Bromo-2,5-dichlorobenzotrifluoride typically involves advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and X-ray crystallography. These methods confirm the compound's structure and purity, which are critical for its applications in sensitive chemical processes. The distinctive NMR fingerprint of this compound makes it easily identifiable in complex mixtures.

Market demand for 4-Bromo-2,5-dichlorobenzotrifluoride has grown steadily, particularly from the electronic materials sector and pharmaceutical research. Suppliers have responded by improving production scalability while maintaining strict quality control standards. The compound's niche applications contribute to its status as a high-value specialty chemical in the fluorochemicals market.

Recent innovations have explored the use of 4-Bromo-2,5-dichlorobenzotrifluoride in catalysis and as a precursor for metal-organic frameworks (MOFs). These developments reflect broader scientific interest in fluorinated building blocks for cutting-edge applications. The compound's versatility continues to inspire new research directions in both academia and industry.

Storage and handling recommendations for 4-Bromo-2,5-dichlorobenzotrifluoride emphasize protection from moisture and light to maintain stability. Proper laboratory practices ensure safe utilization of this valuable synthetic intermediate. Researchers working with this compound should consult current chemical safety data and follow established protocols.

The future outlook for 4-Bromo-2,5-dichlorobenzotrifluoride appears promising as new applications emerge in renewable energy materials and optoelectronics. Ongoing research into fluorinated compounds suggests expanding roles for such specialized chemicals in addressing technological challenges. This particular benzotrifluoride derivative exemplifies how carefully designed molecular structures can enable scientific and industrial advancements.